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Compound of Interest

Compound Name: OSMI-3

Cat. No.: B12430154

Essential Safety and Handling Guide for OSMI-3

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of OSMI-3, a potent and cell-permeable O-linked N-
acetylglucosamine transferase (OGT) inhibitor. The following information is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Hazard Identification and Classification

OSMI-3 is classified with the following hazards:

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

» Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]
Signal Word: Warning

Hazard Statements:

e H302: Harmful if swallowed.[1]

e H410: Very toxic to aquatic life with long lasting effects.[1]
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Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]

e P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE) and Exposure
Controls

Engineering controls and personal protective equipment are critical for minimizing exposure to
OSMI-3.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]

e An accessible safety shower and eyewash station must be readily available in the immediate
work area.[1]

Personal Protective Equipment Summary
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PPE Category Specification

Eye/Face Protection Safety goggles with side-shields.
Hand Protection Chemical-resistant protective gloves.
Skin and Body Impervious clothing (e.g., lab coat).
Respiratory A suitable respirator should be used.

Table 1: Recommended Personal Protective Equipment for Handling OSMI-3.

Operational Handling and Storage Protocol

Adherence to the following step-by-step procedures is mandatory for the safe handling and
storage of OSMI-3.

Experimental Workflow for Handling OSMI-3
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Step 1: Preparation
- Don appropriate PPE
- Ensure fume hood is operational

'

Step 2: Weighing
- Weigh OSMI-3 powder in fume hood
- Use a dedicated spatula and weigh boat

i

Step 3: Solubilization
- Add solvent to the powder
- Cap and vortex to dissolve

i

Step 4: Use in Experiment
- Handle solution within the fume hood
- Avoid aerosol generation

i

Step 5: Decontamination
- Clean all surfaces with an appropriate solvent
- Decontaminate reusable equipment

Step 6: Waste Disposal

- Dispose of all contaminated materials
as hazardous waste

Figure 1: OSMI-3 Handling Workflow

Click to download full resolution via product page

Caption: Workflow for the safe handling of OSMI-3 from preparation to disposal.

Storage Conditions

Proper storage is essential to maintain the stability and integrity of OSMI-3.
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Form Storage Temperature Duration
Powder -20°C 2 years
In DMSO 4°C 2 weeks
In DMSO -80°C 6 months

Table 2: Recommended Storage Conditions for OSMI-3.[2]

Disposal Plan

The disposal of OSMI-3 and its containers must be handled with care to prevent environmental
contamination.

Waste Disposal Protocol

Step 1: Segregation
- Collect all OSMI-3 contaminated waste separately
(gloves, tips, vials, etc.)

'

Step 2: Labeling
- Clearly label the waste container as
'‘Hazardous Chemical Waste: OSMI-3'

l

Step 3: Containment
- Use a sealed, leak-proof container for all waste

Step 4: Final Disposal

- Arrange for disposal through an approved
waste disposal plant or service

Figure 2: OSMI-3 Disposal Protocol

Click to download full resolution via product page

Caption: Step-by-step protocol for the safe disposal of OSMI-3 waste.
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Key Disposal Considerations:
» Do not dispose of OSMI-3 down the drain or in regular trash.
» Follow all local, state, and federal regulations for hazardous waste disposal.

o Collect any spillage and dispose of it as hazardous waste.[1]

First Aid Measures

In the event of exposure to OSMI-3, immediate action is required.

Exposure Route First Aid Procedure

Call a POISON CENTER or doctor/physician
If Swallowed immediately. Rinse mouth. Do NOT induce

vomiting.

Remove contaminated clothing and shoes.
Skin Contact Rinse skin thoroughly with large amounts of

water. Call a physician.

Remove contact lenses, if present. Immediately
Eye Contact flush eyes with large amounts of water. Seek

prompt medical attention.

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Table 3: First Aid Measures for OSMI-3 Exposure.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling OSMI-3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12430154#personal-protective-equipment-for-
handling-osmi-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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